Beryllium metal - flake
Beryllium metal - flake
Beryllium is a hard, grayish metal naturally found in mineral rocks, coal, soil, and volcanic dust. Beryllium compounds are commercially mined, and the Beryllium is purified for use in nuclear weapons and reactors, aircraft and space vehicle structures, instruments, x-ray machines, and mirrors. Beryllium ores are used to make speciality ceramics for electrical and high-technology applications. Beryllium alloys are used in automobiles, computers, sports equipment (golf clubs and bicycle frames), and dental bridges.
Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire.
Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen.
Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire.
Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen.
Brand Name:
Vulcanchem
CAS No.:
7440-41-7
VCID:
VC0148099
InChI:
InChI=1S/Be
SMILES:
[Be]
Molecular Formula:
Be
Molecular Weight:
9.012183 g/mol
Beryllium metal - flake
CAS No.: 7440-41-7
Reference Standards
VCID: VC0148099
Molecular Formula: Be
Molecular Weight: 9.012183 g/mol
CAS No. | 7440-41-7 |
---|---|
Product Name | Beryllium metal - flake |
Molecular Formula | Be |
Molecular Weight | 9.012183 g/mol |
IUPAC Name | beryllium |
Standard InChI | InChI=1S/Be |
Standard InChIKey | ATBAMAFKBVZNFJ-UHFFFAOYSA-N |
SMILES | [Be] |
Canonical SMILES | [Be] |
Boiling Point | 4532 °F at 760 mm Hg (NIOSH, 2016) 2468 °C >2400 °C 4532°F |
Colorform | Hexagonal crystals Gray, brittle metal; close-packed hexagonal structure A silvery-white, relatively soft, lustrous metal A hard, brittle, gray-white solid. |
Density | 1.85 at 68 °F (USCG, 1999) 1.85 g/cu cm 1.9 g/cm³ 1.85 (metal) |
Melting Point | 2349 °F (NIOSH, 2016) 1287 °C 2349°F |
Physical Description | Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire. GREY SOLID IN VARIOUS FORMS. hard, brittle, gray-white solid, metal Metal: A hard, brittle, gray-white solid. |
Description | Beryllium is a hard, grayish metal naturally found in mineral rocks, coal, soil, and volcanic dust. Beryllium compounds are commercially mined, and the Beryllium is purified for use in nuclear weapons and reactors, aircraft and space vehicle structures, instruments, x-ray machines, and mirrors. Beryllium ores are used to make speciality ceramics for electrical and high-technology applications. Beryllium alloys are used in automobiles, computers, sports equipment (golf clubs and bicycle frames), and dental bridges. Beryllium powder appears as a grayish-white hard light metal. Denser than water, but the powder may float. May be toxic by inhalation. Will burn if involved in a fire. Beryllium atom is alkaline earth metal atom with atomic number 4. It has a role as a carcinogenic agent, an adjuvant and an epitope. It is an alkaline earth metal atom and a metal allergen. |
Shelf Life | Resistant to oxidation at ordinary temperatures |
Solubility | Insoluble (NIOSH, 2016) Insoluble in cold water, mercury; slightly soluble in hot water Soluble in acid and alkaline solutions Beryllium reacts readily with sulfuric, hydrochloric, and hydrofluoric acids. Dilute nitric acid attacks the metal slowly, whereas concentrated nitric acid has little effect. Solubility in water: insoluble Insoluble |
Synonyms | Glucinium |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 1 Pa at 1189 °C (solid); 10 Pa at 1335 °C; 100 Pa at 1518 °C; 1 kPa at 1750 °C; 10 kPa at 2054 °C; 100 kPa at 2469 °C 0 mmHg (approx) |
PubChem Compound | 5460467 |
Last Modified | Nov 11 2021 |
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